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Epoxydehydroleucodin

Cat. No.: B15589524 Get Quote

COMPOUND SUMMARY

Name: 1β,10β-Epoxydehydroleucodin CAS Number: 130858-00-3 Chemical Formula:

C₁₅H₁₆O₄ Molecular Weight: 260.29 g/mol Class: Sesquiterpenoid (Guaianolide) Source:

Isolated from the roots of Scorzonera serrata and other species of the Scorzonera genus.

Introduction
1β,10β-Epoxydehydroleucodin is a naturally occurring sesquiterpenoid lactone belonging to the

guaianolide class of compounds. It is primarily isolated from plants of the Scorzonera genus,

which have a history of use in traditional medicine across Asia and Europe for treating various

ailments, including inflammatory conditions and wounds.[1] Sesquiterpene lactones as a

chemical class are known for their diverse biological activities, including cytotoxic and anti-

inflammatory effects. This technical guide aims to provide a comprehensive overview of the

available scientific information on 1β,10β-Epoxydehydroleucodin for researchers, scientists,

and drug development professionals. However, it is important to note that while the broader

class of guaianolides from Scorzonera species has been studied for its biological activities,

specific in-depth research detailing the mechanisms of action, quantitative biological data, and

specific signaling pathways for 1β,10β-Epoxydehydroleucodin is limited in the currently

available scientific literature.
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Property Value

Molecular Formula C₁₅H₁₆O₄

Molecular Weight 260.29 g/mol

CAS Number 130858-00-3

Appearance Not specified in available literature

Solubility Not specified in available literature

Biological Activities
While specific studies on 1β,10β-Epoxydehydroleucodin are scarce, the biological activities of

related guaianolide sesquiterpenes isolated from Scorzonera and other plant species have

been investigated, suggesting potential areas of interest for this compound.

Cytotoxic Activity
Extracts from Scorzonera species containing sesquiterpenoid lactones have demonstrated

cytotoxic properties against various cancer cell lines in vitro.[1] The cytotoxic effects of

sesquiterpene lactones are often attributed to their ability to alkylate biological

macromolecules, leading to apoptosis and inhibition of cell proliferation. However, specific IC₅₀

values and the precise mechanisms for 1β,10β-Epoxydehydroleucodin have not been reported.

Anti-inflammatory Activity
The anti-inflammatory activity is a well-documented property of many sesquiterpene lactones.

[1] This activity is often mediated through the inhibition of key inflammatory pathways. While

direct evidence for 1β,10β-Epoxydehydroleucodin is not available, related compounds have

been shown to exert anti-inflammatory effects.

Potential Signaling Pathways
Based on the known mechanisms of action for other guaianolide sesquiterpenes, 1β,10β-

Epoxydehydroleucodin may potentially modulate the following signaling pathways:
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NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a critical

regulator of the inflammatory response. Many sesquiterpene lactones are known to inhibit

NF-κB activation, thereby reducing the expression of pro-inflammatory cytokines and

enzymes. A logical workflow for investigating this would involve stimulating an appropriate

cell line (e.g., macrophages) with an inflammatory agent (e.g., LPS) in the presence and

absence of 1β,10β-Epoxydehydroleucodin and then measuring NF-κB activation and

downstream target gene expression.
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Caption: Hypothesized inhibition of the NF-κB pathway by 1β,10β-Epoxydehydroleucodin.

Experimental Protocols
Due to the lack of specific published studies on 1β,10β-Epoxydehydroleucodin, detailed

experimental protocols are not available. However, based on standard methodologies for

evaluating the cytotoxic and anti-inflammatory properties of natural compounds, the following

general protocols could be adapted.

General Workflow for In Vitro Bioactivity Screening
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Caption: A general experimental workflow for assessing the in vitro bioactivity of a compound.

Hypothetical Protocol for Cytotoxicity Assay (MTT
Assay)
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Cell Seeding: Plate selected cancer cells (e.g., HeLa, MCF-7) in 96-well plates at a density

of 5,000-10,000 cells/well and incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of 1β,10β-Epoxydehydroleucodin in culture

medium. Replace the medium in the wells with the compound-containing medium and

incubate for 24, 48, or 72 hours.

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at

37°C.

Formazan Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value.

Hypothetical Protocol for Anti-inflammatory Assay
(Nitric Oxide Assay)

Cell Seeding: Plate murine macrophage cells (e.g., RAW 264.7) in 96-well plates and allow

them to adhere overnight.

Compound and LPS Treatment: Pre-treat the cells with various concentrations of 1β,10β-

Epoxydehydroleucodin for 1 hour. Then, stimulate the cells with lipopolysaccharide (LPS; 1

µg/mL) for 24 hours.

Nitrite Measurement: Collect the cell culture supernatant. Mix the supernatant with Griess

reagent and incubate for 10 minutes.

Absorbance Measurement: Measure the absorbance at 540 nm.

Data Analysis: Determine the concentration of nitrite from a standard curve and calculate the

percentage of nitric oxide inhibition.

Conclusion and Future Directions
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1β,10β-Epoxydehydroleucodin is a sesquiterpenoid lactone with potential for biological activity,

given the known properties of its chemical class and its origin from medicinally used plants.

However, a thorough review of the scientific literature reveals a significant gap in knowledge

regarding its specific cytotoxic and anti-inflammatory effects, as well as its mechanisms of

action.

Future research should focus on:

Isolation and Purification: Establishing efficient methods for isolating or synthesizing

sufficient quantities of 1β,10β-Epoxydehydroleucodin for comprehensive biological

evaluation.

In Vitro Screening: Systematically screening the compound against a panel of cancer cell

lines and in various in vitro models of inflammation to determine its potency and selectivity.

Mechanism of Action Studies: Investigating the specific molecular targets and signaling

pathways modulated by 1β,10β-Epoxydehydroleucodin to understand its mode of action.

In Vivo Studies: If promising in vitro activity is observed, conducting in vivo studies in animal

models to evaluate its efficacy and safety.

The information presented in this guide is based on the limited data available and inferences

from related compounds. Further dedicated research is imperative to fully elucidate the

therapeutic potential of 1β,10β-Epoxydehydroleucodin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15589524#1beta-10beta-epoxydehydroleucodin-cas-
number-130858-00-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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